Cas no 666734-55-0 (Ethanone, 1-[4-(1,1-dimethylethyl)-2-hydroxy-5-methoxyphenyl]-)
666734-55-0 structure
Product Name:Ethanone, 1-[4-(1,1-dimethylethyl)-2-hydroxy-5-methoxyphenyl]-
CAS No:666734-55-0
MF:C13H18O3
MW:222.280224323273
CID:1712030
PubChem ID:23078451
Update Time:2025-04-21
Ethanone, 1-[4-(1,1-dimethylethyl)-2-hydroxy-5-methoxyphenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-[4-(1,1-dimethylethyl)-2-hydroxy-5-methoxyphenyl]-
- 1-(4-tert-butyl-2-hydroxy-5-methoxy-phenyl)-ethanone
- SCHEMBL3897245
- 1-(4-Tert-butyl-2-hydroxy-5-methoxyphenyl)-ethanone
- DB-406589
- UDWYHJSNKJQVNX-UHFFFAOYSA-N
- 666734-55-0
- 1-(4-(tert-butyl)-2-hydroxy-5-methoxyphenyl)ethan-1-one
-
- Inchi: 1S/C13H18O3/c1-8(14)9-6-12(16-5)10(7-11(9)15)13(2,3)4/h6-7,15H,1-5H3
- InChI Key: UDWYHJSNKJQVNX-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(C)=O)C(=CC=1C(C)(C)C)O
Computed Properties
- Exact Mass: 222.125594432g/mol
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 46.5Ų
Ethanone, 1-[4-(1,1-dimethylethyl)-2-hydroxy-5-methoxyphenyl]- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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